Cas no 197245-31-1 (N-Bsmoc-L-asparagine)

N-Bsmoc-L-asparagine is a synthetic amino acid derivative, featuring a benzyl succinimide (Bsmoc) protecting group. This compound is advantageous for its ease of synthesis and high purity, making it ideal for peptide synthesis and research applications. Its structural integrity and stability contribute to the reliability of peptide sequences, ensuring consistent results in biochemical studies.
N-Bsmoc-L-asparagine structure
N-Bsmoc-L-asparagine structure
Product Name:N-Bsmoc-L-asparagine
CAS No:197245-31-1
MF:C14H14N2O7S
MW:354.335162639618
CID:92299
PubChem ID:7578002
Update Time:2025-10-17

N-Bsmoc-L-asparagine Chemical and Physical Properties

Names and Identifiers

    • N-Bsmoc-L-asparagine
    • N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-asparagine~N-Bsmoc-Asn-OH
    • (2S)-4-amino-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-4-oxobutanoic acid
    • N2-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-asparagine
    • N-Bsmoc-Asn-OH
    • N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-asparagine
    • DTXSID60428827
    • 197245-31-1
    • SCHEMBL21851555
    • AKOS024348911
    • (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-asparagine
    • MDL: MFCD03792471
    • Inchi: 1S/C14H14N2O7S/c15-12(17)6-10(13(18)19)16-14(20)23-7-9-5-8-3-1-2-4-11(8)24(9,21)22/h1-5,10H,6-7H2,(H2,15,17)(H,16,20)(H,18,19)/t10-/m0/s1
    • InChI Key: SAYGRVJKBKWLHI-JTQLQIEISA-N
    • SMILES: S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CC(N)=O)=O)(=O)=O
    • BRN: 8282117

Computed Properties

  • Exact Mass: 354.05222
  • Monoisotopic Mass: 354.05217196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: -0.7
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • Color/Form: White solid
  • Density: 1.553
  • Melting Point: 136°C
  • Boiling Point: 757.7°Cat760mmHg
  • Flash Point: 412°C
  • Refractive Index: 1.629
  • PSA: 152.86
  • LogP: 2.30450
  • Solubility: Insoluble in water

N-Bsmoc-L-asparagine Security Information

  • Safety Instruction: 22-24/25
  • Safety Term:S22;S24/25

N-Bsmoc-L-asparagine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19736-250mg
N-Bsmoc-L-asparagine, 98%
197245-31-1 98%
250mg
¥211.00 2023-03-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19736-1g
N-Bsmoc-L-asparagine, 98%
197245-31-1 98%
1g
¥601.00 2023-03-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19736-5g
N-Bsmoc-L-asparagine, 98%
197245-31-1 98%
5g
¥2136.00 2023-03-15
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd